Cas no 1337882-00-4 (Tert-butyl (thietan-3-YL)methylcarbamate)
1337882-00-4 structure
Product Name:Tert-butyl (thietan-3-YL)methylcarbamate
CAS No:1337882-00-4
MF:C9H17NO2S
MW:203.301781415939
CID:5024154
Update Time:2023-08-24
Tert-butyl (thietan-3-YL)methylcarbamate Chemical and Physical Properties
Names and Identifiers
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- TERT-BUTYL (THIETAN-3-YL)METHYLCARBAMATE
- Tert-butyl (thietan-3-YL)methylcarbamate
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- Inchi: 1S/C9H17NO2S/c1-9(2,3)12-8(11)10(4)7-5-13-6-7/h7H,5-6H2,1-4H3
- InChI Key: XFVRQACNVCSLEL-UHFFFAOYSA-N
- SMILES: S1CC(C1)N(C)C(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 196
- XLogP3: 1.6
- Topological Polar Surface Area: 54.8
Tert-butyl (thietan-3-YL)methylcarbamate Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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